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The tables below summarize the quantitative findings from the identified studies, which primarily used cost-

utility analysis and clinical trials to evaluate the antidepressants.

Table 1: Cost-Effectiveness and Economic Outcomes

Comparison Context / Model Key Economic Findings Source

Nefazodone vs.
Imipramine

Lifetime model,

Managed Care
(US) [1]

Lifetime cost: $16,669 (Nef) vs. $15,348 (Imi);
Cost-effectiveness: $4,065 per QALY gained for
Nefazodone.

Nefazodone vs.
Imipramine

Lifetime model,
Primary Care

(Canada) [2] [3]

Nefazodone cost $1,447 less and provided 0.72
more QALYs than Imipramine.

Nefazodone vs.
Imipramine

One-year clinical

trial (UK) [4]

Annual cost per patient: £218 (Nef) vs. £254 (Imi);
Cost per success: £242 (Nef) vs. £323 (Imi).

Nefazodone vs.
Fluoxetine

Lifetime model,

Managed Care
(US) [1]

Nefazodone had $329 fewer costs and 0.06
more QALYs than Fluoxetine.
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Comparison Context / Model Key Economic Findings Source

Nefazodone vs.
Fluoxetine

Lifetime model,
Primary Care

(Canada) [2] [3]

Nefazodone cost $14 less and provided 0.11
more QALYs than Fluoxetine.

Fluoxetine vs.
Imipramine

Six-month study,

Primary Care
(Spain) [5] [6]

For Major Depressive Disorder, total costs were

significantly lower for Imipramine (€469.66) than
Fluoxetine (€1,585.93), with similar effectiveness.

Fluoxetine vs.
Imipramine

Lifetime model,
Managed Care

(US) [1]

Cost-effectiveness of Fluoxetine vs. Imipramine
was $6,346 per QALY gained.

Table 2: Clinical Effectiveness and Side Effects

Aspect Nefazodone Imipramine Fluoxetine

Antidepressant
Efficacy

Comparable to Imipramine

and Fluoxetine [7] [8] [9]

Comparable to

Nefazodone and
Fluoxetine [7] [5]

Comparable to

Nefazodone and
Imipramine [8] [5] [9]

Side Effect
Profile

Better tolerated,
significantly fewer
adverse effects and lower
dropout rate than

Imipramine [7] [10]

More side effects and
higher dropout due to

adverse events than
Nefazodone [7] [10]

-

Impact on Sleep Improved multiple

objective/subjective sleep
measures; did not suppress

REM sleep [8] [9]

- Worsened several

objective sleep
measures (e.g., reduced

sleep efficiency,
increased awakenings,

suppressed REM sleep)
[8] [9]
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Aspect Nefazodone Imipramine Fluoxetine

Key Factor in
Cost-
Effectiveness

Higher compliance rates
were a major driver of better

long-term outcomes and
lower costs [1] [2] [3]

Lower drug cost offset
by higher rates of

discontinuation and
side effect

management [1] [5]

-

Key Experimental Protocols and Methodologies

The findings in the tables are derived from specific types of clinical and economic studies. Here are the

methodologies used in the key research.

Cost-Utility Analysis Model

This methodology was used in several studies to estimate long-term outcomes [1] [2] [3].

Objective: To estimate the lifetime health outcomes and medical costs of different antidepressant
treatments from a healthcare system perspective.

Method: A clinical decision analysis model, often a Markov state-transition model, was constructed
to simulate the patient's journey (e.g., acute treatment, remission, relapse, recovery). The model

represents an ideal primary care practice.
Data Inputs:

Probabilities of clinical events (treatment response, recurrence, suicide) from published
literature and clinical trials.

Compliance rates for each medication.
Medical resource use and costs (e.g., physician visits, medications, hospitalization).

Health utilities (preferences for health states) obtained from patients with major depression to
calculate Quality-Adjusted Life Years (QALYs).

Analysis: Costs and QALYs were discounted (typically at 5%). Incremental cost-effectiveness
ratios (ICERs), representing the cost per QALY gained for one treatment over another, were

calculated. Sensitivity analyses were performed to test the robustness of the model's assumptions.

This methodology is summarized in the following workflow:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9062373/
https://link.springer.com/article/10.2165/00019053-199508060-00007
https://pubmed.ncbi.nlm.nih.gov/10160081/
https://pubmed.ncbi.nlm.nih.gov/9062373/
https://pubmed.ncbi.nlm.nih.gov/16458976/
https://pubmed.ncbi.nlm.nih.gov/9062373/
https://link.springer.com/article/10.2165/00019053-199508060-00007
https://pubmed.ncbi.nlm.nih.gov/10160081/
https://www.smolecule.com/products/s536934?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Data Inputs

Economic Analysis
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Double-Blind, Randomized Clinical Trials (RCTs)

This is the standard for evaluating the clinical efficacy and safety of medications [7] [8].

Objective: To compare the efficacy and tolerability of Nefazodone against active controls
(Imipramine, Fluoxetine) and/or placebo.

Design:
Randomized: Patients are randomly assigned to a treatment group.

Double-Blind: Neither the patients nor the investigators know which treatment is being
administered.

Parallel-Group: Different groups of patients receive different treatments concurrently.
Duration: Typically 6-8 weeks for the acute phase, with some studies including a longer

continuation phase (up to one year).
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Participants: Adult outpatients meeting standardized diagnostic criteria for major depressive disorder

(e.g., DSM-III-R, Research Diagnostic Criteria), often with a minimum score on a depression scale
like the Hamilton Rating Scale for Depression (HAM-D).

Intervention: Fixed or flexible dosing of the study drugs (e.g., Nefazodone 100-500 mg/day,
Imipramine 50-250 mg/day, Fluoxetine 20 mg/day).

Outcome Measures:
Primary: Change from baseline in clinician-rated scales (e.g., HAM-D, Clinical Global

Impressions - CGI).
Secondary: Patient-rated scales, side effect profiles, dropout rates, and specific measures like

sleep architecture (polysomnography).

Interpretation and Key Insights

Compliance is Crucial: A consistent finding across economic models is that higher compliance
rates with Nefazodone (due to its better side effect profile) were a key driver of its long-term cost-
effectiveness, despite a higher acquisition cost than tricyclics like Imipramine [1] [2] [3].

Context Matters: Economic conclusions can vary by healthcare setting. While most models found
Nefazodone cost-effective, one primary care study concluded that Imipramine was more cost-
effective than Fluoxetine due to similar effectiveness but lower costs [5]. This highlights the
importance of context and the types of costs included in the analysis.

Consider All Outcomes: Beyond pure economics, Nefazodone demonstrated a significant
secondary benefit of improving sleep parameters in depressed patients with insomnia, unlike

Fluoxetine which could disrupt sleep [8] [9]. This can be an important differentiator in clinical decision-
making.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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